4-Methyl-2-[(3-methylphenyl)methyl]-6-(4-phenoxyphenyl)-7,8-dihydropurino[7,8-a]imidazole-1,3-dione

• CAS No.: 893955-06-1
• Molecular Formula: C28H25N5O3
• Molecular Weight: 479.54
• IUPAC Name: 4-methyl-2-[(3-methylphenyl)methyl]-6-(4-phenoxyphenyl)-7,8-dihydropurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C28H25N5O3/c1-19-7-6-8-20(17-19)18-33-26(34)24-25(30(2)28(33)35)29-27-31(15-16-32(24)27)21-11-13-23(14-12-21)36-22-9-4-3-5-10-22/h3-14,17H,15-16,18H2,1-2H3
• InChI Key: WYLJNSAOEQXZIQ-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)CN2C(=O)C3=C(N=C4N3CCN4C5=CC=C(C=C5)OC6=CC=CC=C6)N(C2=O)C
• solubility: not available

Description

4-Methyl-2-[(3-methylphenyl)methyl]-6-(4-phenoxyphenyl)-7,8-dihydropurino[7,8-a]imidazole-1,3-dione is a useful research compound. Its molecular formula is C28H25N5O3 and its molecular weight is 479.54. The purity is usually 95%.
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Scientific Research Applications

Antitumor Activity

A key application of similar compounds to 4-Methyl-2-[(3-methylphenyl)methyl]-6-(4-phenoxyphenyl)-7,8-dihydropurino[7,8-a]imidazole-1,3-dione is in antitumor activity. Compounds with related structures have been designed and synthesized for evaluating their potential as antitumor agents. For instance, certain imidazole-4-one and imidazolidine-2,4-dione analogues have shown significant cytotoxic potency against various cancer cell lines, such as prostate, colorectal, breast, and cervical cancer cells (El-Sayed et al., 2018).

Synthesis of Novel Compounds

Compounds related to this compound have been utilized in synthesizing new chemical entities. For example, the reaction of 3-phenyl-3-aminoquinoline-2,4-diones with isothiocyanates has led to the formation of novel spiro-linked 2-thioxoimidazolidine-oxindoles and imidazoline-2-thiones, which are important for further chemical studies (Klásek et al., 2010).

Molecular Modeling

Molecular modeling studies have been conducted on similar compounds, which are essential in understanding their interaction with biological systems. This helps in predicting the behavior of these compounds in various biological processes, such as their potential antitumor activity (El-Sayed et al., 2018).

Antimicrobial Activities

Some derivatives of imidazole, which share a structural resemblance with the compound , have been synthesized and tested for their antimicrobial activities. This includes their effectiveness against bacteria and fungi, indicating potential use in developing new antimicrobial agents (El‐Barbary et al., 2014).

Photophysical Properties

Imidazole derivatives have been studied for their photophysical properties, including pH-induced luminescence switching. This is significant in the development of pH sensors and in understanding the fluorescence behavior of these compounds under different conditions (Cheng et al., 2012).